Benzene, 1-bromo-4-(2-methyl-1-propenyl)-

• CAS No.: 56985-68-3
• Molecular Formula: C10H11B
• Molecular Weight: 211.1 g/mol
• IUPAC Name: 1-bromo-4-(2-methylprop-1-enyl)benzene
• InChI: InChI=1S/C10H11Br/c1-8(2)7-9-3-5-10(11)6-4-9/h3-7H,1-2H3
• InChI Key: PZWMFCAEXFTQOG-UHFFFAOYSA-N
• SMILES: CC(=CC1=CC=C(C=C1)Br)C

Description

Benzene, 1-bromo-4-(2-methyl-1-propenyl)- is a useful research compound. Its molecular formula is C10H11Br and its molecular weight is 211.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred slurry of 17.29 g (40.0 mmol) of isopropyltriphenylphosphonium iodide and 500 mg (2 mmol) of 18-crown-6 in 100 mL of THF under nitrogen at 5° C. was added 4.50 g (40.0 mmol) of potassium t-butoxide over 5 min. the resulting deep red-orange slurry was stirred 10 min and then a solution of 6.50 g (35.0 mmol) 4-bromobenzaldehyde in 40 mL of THF was added at a rate to keep the temperature below +10° C. The resulting bright yellow slurry was stirred for 20 min and then poured into 300 mL of hexanes. The solids were filtered off and the filtrate evaporated. This residue was purified by flash chromatography (5×15 cm column) and eluted with hexanes to provide 5.66 g (77%) of title bromide as a colorless oil.